Cas no 68770-73-0 (2H-Indol-2-one,1-(3-fluorobenzoyl)-1,3-dihydro-)

• Product name: 2H-Indol-2-one,1-(3-fluorobenzoyl)-1,3-dihydro-
• CAS No: 68770-73-0
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• CID: 527312
• PubChem ID: 323723

2H-Indol-2-one,1-(3-fluorobenzoyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,1-(3-fluorobenzoyl)-1,3-dihydro-
• 1-(3-fluorobenzoyl)-3H-indol-2-one
• 68770-73-0
• NSC286432
• NSC-286432
• DTXSID00314598

• Inchi： InChI=1S/C15H10FNO2/c16-12-6-3-5-11(8-12)15(19)17-13-7-2-1-4-10(13)9-14(17)18/h1-8H,9H2
• InChI Key： JMAAKFQFGCWVRB-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2N(C1=O)C(=O)C3=CC(=CC=C3)F

Computed Properties

• Exact Mass: 255.0696
• Monoisotopic Mass: 255.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.362
• Boiling Point: 424.1°Cat760mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.636
• PSA: 37.38